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Global Chlordane Regulations: A Comparative
Analysis for Researchers
A comprehensive overview of the international regulatory landscape for the persistent organic

pollutant chlordane, detailing its widespread prohibition and the stringent limits on its residues

in food and the environment. This guide provides researchers, scientists, and drug

development professionals with a comparative look at regulations across various countries,

supported by toxicological data that formed the basis of these global actions.

Chlordane, a synthetic organochlorine insecticide once widely used in agriculture and for

termite control, is now globally recognized as a persistent organic pollutant (POP). Due to its

long-term persistence in the environment, potential for bioaccumulation, and significant human

health risks, including being a probable human carcinogen, its use has been drastically

curtailed or eliminated in most parts of the world. This guide offers a comparative analysis of

chlordane regulations, presenting a snapshot of the current international consensus and the

scientific evidence that propelled these regulatory decisions.

International Consensus: The Stockholm
Convention
A pivotal international agreement governing chlordane is the Stockholm Convention on

Persistent Organic Pollutants, which originally listed chlordane as one of the "dirty dozen"

chemicals targeted for elimination.[1][2] This treaty, which has been ratified by a majority of
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countries, obligates parties to prohibit and/or take the legal and administrative measures

necessary to eliminate its production and use.

Comparative Regulatory Status of Chlordane
The regulatory status of chlordane varies from outright bans to severe restrictions on its use.

The following table summarizes the regulatory position and timeline for a selection of countries

and regions.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b041520?utm_src=pdf-body
https://www.benchchem.com/product/b041520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Country/Region Regulatory Status
Year of
Ban/Restriction

Key Details

United States Banned
1983 (most uses),

1988 (all uses)

The Environmental

Protection Agency

(EPA) first banned

most uses of

chlordane in 1983,

with a complete ban

on its use for termite

control implemented

in 1988.[3]

European Union Banned
1981 (in food crops for

all EEC countries)

The European

Economic Community

(EEC) banned

chlordane's use in

food crops in 1981.[4]

It is listed as a POP

under EU regulations,

meaning its

production, placing on

the market, and use

are prohibited.

Canada Banned Phased out by 1995

Severe restrictions

were placed on most

uses in the mid-

1970s, with a

complete phase-out

by 1995 as part of the

North American

Regional Action Plan.

[5]

Mexico Banned Phased out after 1997 Initially restricted in

1988, its use was

limited to termite

control and was

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK217617/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1006CZM.TXT
https://npic.orst.edu/factsheets/archive/chlordanetech.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


subsequently phased

out.[5][6]

Japan Banned 2003

Banned for

manufacture, import,

sale, and use.[4]

Republic of Korea Banned 1986 All uses banned.[7]

Singapore Banned 1984 All uses banned.[7]

Sweden Banned 1971

One of the first

countries to ban

chlordane.[7]

Switzerland Banned 1986 All uses banned.[7]

South Africa Banned 2005

The import, export,

possession,

acquisition, sale, use,

and disposal of

chlordane are banned.

[8]

Maximum Residue Limits (MRLs) and Extraneous
Residue Limits (ERLs)
Due to the historical use and high persistence of chlordane, residues can still be detected in

the environment and in food products. Consequently, many regulatory bodies have established

Maximum Residue Limits (MRLs) or, more commonly for banned substances, Extraneous

Residue Limits (ERLs) to protect consumers. ERLs refer to the maximum concentration of a

pesticide residue that is recommended by the Codex Alimentarius to be legally permitted or

recognized as acceptable in or on a food, commodity, or animal feed after the pesticide's use

has been discontinued.[7]

The following table provides a comparative overview of chlordane ERLs for selected food

commodities.
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Commodity
Codex
Alimentariu
s (mg/kg)

European
Union
(mg/kg)

United
States
(ppm)

Japan
(ppm)

Australia &
New
Zealand
(mg/kg)

Fruits and

Vegetables
0.02 0.01 (default)

Tolerances

revoked;

Action Level

0.1

0.01 (default) 0.01 (default)

Cereals (e.g.,

Rice, Wheat)
0.02 0.01 (default)

Tolerances

revoked;

Action Level

0.1

0.01 (default) 0.01 (default)

Meat (fat) 0.05 0.01 (default)
Action Level

0.1
0.05 0.05

Poultry Meat

(fat)
0.05 0.01 (default)

Action Level

0.1
0.05 0.05

Milk 0.002
0.001

(default)

Action Level

0.03 (fat

basis)

0.002 0.002

Eggs 0.02 0.01 (default)
Action Level

0.1
0.02 0.02

Note: The term "default" for the EU refers to the standard MRL for substances not specifically

listed. The US has revoked its specific tolerances for chlordane and now relies on "action

levels" for enforcement.[7]

Scientific Basis for Regulation and Experimental
Protocols
The global ban on chlordane is underpinned by extensive toxicological research

demonstrating its adverse effects on human health and the environment. The primary reasons

for its regulation are its persistence, bioaccumulation, and toxicity, particularly its classification

as a probable human carcinogen.
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Carcinogenicity Studies
The U.S. Environmental Protection Agency (EPA) has classified chlordane as a probable

human carcinogen (Group B2). This classification is largely based on animal studies that

demonstrated the development of liver tumors in mice.

Experimental Protocol: Long-term dietary studies were conducted on mice and rats. For

instance, in one key study, mice were fed diets containing chlordane for their lifetime.

Results: A statistically significant increase in the incidence of hepatocellular carcinomas (liver

cancer) was observed in mice that consumed chlordane compared to control groups.[9] The

International Agency for Research on Cancer (IARC) has also classified chlordane as

possibly carcinogenic to humans (Group 2B), citing sufficient evidence of carcinogenicity in

experimental animals.

Neurotoxicity and Other Health Effects
Chlordane has also been shown to be a neurotoxin.

Experimental Protocol: Studies on laboratory animals exposed to chlordane have

demonstrated a range of neurological effects. These studies often involve administering

varying doses of chlordane and observing behavioral changes and effects on the nervous

system.

Results: High levels of chlordane exposure in animals resulted in convulsions and damage

to the nervous system. In humans, acute exposure can cause symptoms such as tremors,

convulsions, and gastrointestinal distress. Chronic exposure has been linked to neurological

and liver damage.

The following diagram illustrates the logical flow of the risk assessment process that has led to

the widespread regulation of chlordane.
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Caption: Logical flow of chlordane risk assessment.

The following diagram provides a simplified overview of the global regulatory status of

chlordane.
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Caption: Global regulatory status of chlordane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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